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Executive Summary

Copper-titanium (Cu-Ti) alloys are a class of high-performance materials garnering significant
interest for a variety of advanced applications. Their attractive combination of mechanical
strength, corrosion resistance, and notable thermal properties makes them a subject of intense
research. This technical guide provides a comprehensive overview of the core thermal
properties of Cu-Ti alloys, including thermal conductivity, thermal expansion, specific heat
capacity, and thermal diffusivity. Detailed experimental protocols for the measurement of these
properties are presented, along with a summary of available quantitative data. Furthermore,
this guide explores the relationship between the microstructure of these alloys and their
thermal performance, offering insights for material selection and design in thermally demanding
applications.

Thermal Properties of Copper-Titanium Alloys

The addition of titanium to copper results in a material with a nuanced set of thermal
characteristics, distinct from those of pure copper. The thermal properties are strongly
influenced by the weight percentage of titanium, as well as the thermomechanical processing
of the alloy, which dictates its microstructure.

Thermal Conductivity
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The thermal conductivity of Cu-Ti alloys is a critical parameter for applications requiring efficient
heat dissipation or thermal management. Generally, the addition of titanium to copper
decreases its thermal conductivity due to increased electron and phonon scattering from the
alloying atoms and the resulting microstructural features.

A study on a peak-aged Cu-4.5wt% Ti alloy found its thermal conductivity to be 48.2 W/m-K at
room temperature.[1] This is significantly lower than that of pure copper (approximately 400
W/m-K). The study also revealed that the thermal conductivity of this alloy increases with
temperature. At room temperature, the electronic component of the thermal conductivity was
calculated to be 46.45 W/m-K, while the phonon component was 1.75 W/m-K, indicating that
heat is primarily conducted by electrons.[1]

For a Cu-Ti alloy with a titanium content ranging from 1.5 to 3.5 wt%, a thermal conductivity of
54 W/mK has been reported.[2]

Table 1: Thermal Conductivity of Select Copper-Titanium Alloys

. Thermal
Alloy Composition . .
(Wt9%) Condition Temperature (K) Conductivity
0
(W/m-K)
Cu-4.5Ti Peak Aged 298 (Room Temp.) 48.2[1]
Cu-(1.5-3.5)Ti Not Specified Not Specified 54[2]

Coefficient of Thermal Expansion (CTE)

The coefficient of thermal expansion describes how the size of a material changes with a
change in temperature. This is a crucial property for applications involving temperature cycling
to prevent mechanical failure due to thermal stresses. For a Cu-Ti alloy with a titanium content
between 1.5 and 3.5 wt%, a coefficient of thermal expansion of 18.6 x 10-¢ /K has been
reported over the temperature range of 20 to 300 °C.[2]

Table 2: Coefficient of Thermal Expansion of a Copper-Titanium Alloy
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Coefficient of Thermal

Alloy Composition (wt% Temperature Range (°C
4 > (wt%) > ge (*C) Expansion (10~ /K)

Cu-(1.5-3.5)Ti 20 to 300 18.6[2]

Specific Heat Capacity

Specific heat capacity is the amount of heat energy required to raise the temperature of a unit
mass of a substance by one degree. While specific data for a range of Cu-Ti alloys is not
readily available in the literature, the specific heat of pure copper is approximately 0.385 J/g-K
and that of pure titanium is around 0.523 J/g-K at room temperature.[3][4] The specific heat of
Cu-Ti alloys is expected to lie between these values and can be experimentally determined
using techniques like Differential Scanning Calorimetry (DSC).

Table 3: Specific Heat Capacity of Copper and Titanium at Room Temperature

Material Specific Heat Capacity (J/g-K)
Copper (Pure) ~ 0.385[3][4]
Titanium (Pure) ~0.523

Thermal Diffusivity

Thermal diffusivity measures the rate at which heat propagates through a material. It is a key
parameter in transient heat transfer analysis. The thermal diffusivity (a) is related to thermal
conductivity (k), specific heat capacity (Cp), and density (p) by the equation: a =k / (p * Cp).
Experimental data for the thermal diffusivity of Cu-Ti alloys is not extensively reported in the
literature but can be measured using the laser flash method.

Experimental Protocols

Accurate measurement of thermal properties is essential for material characterization and for
providing reliable data for engineering design. The following sections detail the standard
experimental methodologies for determining the key thermal properties of Cu-Ti alloys.
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Measurement of Thermal Diffusivity via Laser Flash
Method

The laser flash method is a widely used technique for the non-destructive measurement of

thermal diffusivity of solids.

Experimental Workflow for Laser Flash Analysis
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Sample Preparation

G\/Iachine Cu-Ti alloy into a small, thin disc (typically 6-12 mm diameter, 1-3 mm thick) with parallel faces)

A4
(Apply a thin layer of graphite or other absorbent coating to both faces of the sample to ensure uniform energy absorption and emissiora
AN J/
é Meas%;ement h

G/Ioum the coated sample in a temperature-controlled furnace within the laser flash apparatus)

\ 4

Grradiate the front face of the sample with a short, high-intensity laser pulse)

A4

@Ionitor the temperature rise on the rear face of the sample over time using an infrared detector)
. J

Data A‘;lalysis

(Generate a thermogram of the rear face temperature rise versus time)

\ 4

@etermine the time (t%2) required for the rear face temperature to reach half of its maximum rise)

A4
(Calculate the thermal diffusivity (a) using the Parker formula: a = 0.1388 * (L2 / t¥%), where L is the sample thickness)
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Sample and Reference Preparation

G’repare a small, accurately weighed sample of the Cu-Ti alloy (typically 5-20 mg))

\ 4

Glace the sample in an inert crucible (e.g., aluminum or alumina). Prepare an identical empty crucible as a reference)

4 Measurer#yent Cycle h

(Run 1: Empty crucibles (baseline))

\4
G{un 2: Reference crucible with a sapphire standard)

\ 4

(Run 3: Reference crucible with the Cu-Ti sample)
. J

Data A‘;lalysis

G{ecord the heat flow versus temperature for all three mns)

\ 4

€alculate the specific heat capacity (Cp) of the sample by comparing its heat flow to that of the sapphire standard, after subtracting the baselir@
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15484672#thermal-properties-of-copper-titanium-
materials]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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